Cas no 895292-33-8 (4-[2-Cyano-2-(4-phenylpiperazine-1-carbonyl)eth-1-en-1-yl]benzoic acid)

• Product Name: 4-[2-Cyano-2-(4-phenylpiperazine-1-carbonyl)eth-1-en-1-yl]benzoic acid
• CAS No: 895292-33-8
• MF: C₂₁H₁₉N₃O₃
• MW: 361.393864870071
• CID: 6291685
• PubChem ID: 25757030
• Update Time: 2025-05-19

4-[2-Cyano-2-(4-phenylpiperazine-1-carbonyl)eth-1-en-1-yl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 895292-33-8
• 4-[2-cyano-2-(4-phenylpiperazine-1-carbonyl)eth-1-en-1-yl]benzoic acid
• Z44407601
• EN300-26586981
• 4-[2-Cyano-2-(4-phenylpiperazine-1-carbonyl)eth-1-en-1-yl]benzoic acid

• Inchi： 1S/C21H19N3O3/c22-15-18(14-16-6-8-17(9-7-16)21(26)27)20(25)24-12-10-23(11-13-24)19-4-2-1-3-5-19/h1-9,14H,10-13H2,(H,26,27)/b18-14+
• InChI Key： CNRXMFQYXBZJNX-NBVRZTHBSA-N
• SMILES： O=C(/C(/C#N)=C/C1C=CC(C(=O)O)=CC=1)N1CCN(C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 361.14264148g/mol
• Monoisotopic Mass: 361.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 614
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 84.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 4-[2-Cyano-2-(4-phenylpiperazine-1-carbonyl)eth-1-en-1-yl]benzoic acid

Recent Advances in the Study of 4-[2-Cyano-2-(4-phenylpiperazine-1-carbonyl)eth-1-en-1-yl]benzoic acid (CAS: 895292-33-8)

The compound 4-[2-Cyano-2-(4-phenylpiperazine-1-carbonyl)eth-1-en-1-yl]benzoic acid (CAS: 895292-33-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of novel bioactive molecules. Its structure, which incorporates a cyano group, a phenylpiperazine moiety, and a benzoic acid group, makes it a versatile scaffold for the development of targeted therapies. Researchers have explored its potential as a modulator of various biological pathways, including those involved in neurological disorders and cancer.

One of the most notable advancements in the study of this compound is its application in the design of selective kinase inhibitors. Kinases play a critical role in cell signaling, and their dysregulation is implicated in numerous diseases. Preliminary in vitro studies have demonstrated that derivatives of 4-[2-Cyano-2-(4-phenylpiperazine-1-carbonyl)eth-1-en-1-yl]benzoic acid exhibit promising inhibitory activity against specific kinase targets, suggesting its potential as a lead compound for further optimization.

In addition to its kinase inhibitory properties, recent research has also investigated the compound's pharmacokinetic profile. Studies have shown that it possesses favorable solubility and stability under physiological conditions, which are essential characteristics for drug development. However, further in vivo studies are required to fully assess its bioavailability and metabolic stability.

The synthesis of 4-[2-Cyano-2-(4-phenylpiperazine-1-carbonyl)eth-1-en-1-yl]benzoic acid has also been a focus of recent research. Novel synthetic routes have been developed to improve yield and purity, making it more accessible for large-scale production. These advancements are expected to facilitate further exploration of its biological activities and potential therapeutic applications.

In conclusion, the compound 4-[2-Cyano-2-(4-phenylpiperazine-1-carbonyl)eth-1-en-1-yl]benzoic acid (CAS: 895292-33-8) represents a promising candidate for drug development, with its unique structural features and demonstrated biological activities. Continued research into its mechanisms of action, optimization of its pharmacokinetic properties, and exploration of its therapeutic potential will be critical in advancing this compound toward clinical applications.